Cas no 1357353-90-2 (Tert-Butyl 1-(Hydroxymethyl)-3-Oxo-2,8-Diazaspiro[4.5]Decane-8-Carboxylate)

• Product Name: Tert-Butyl 1-(Hydroxymethyl)-3-Oxo-2,8-Diazaspiro[4.5]Decane-8-Carboxylate
• CAS No: 1357353-90-2
• MF: C₁₄H₂₄N₂O₄
• MW: 284.351364135742
• MDL: MFCD22209423
• CID: 4590197
• Update Time: 2025-09-27

Tert-Butyl 1-(Hydroxymethyl)-3-Oxo-2,8-Diazaspiro[4.5]Decane-8-Carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 1-(Hydroxymethyl)-3-Oxo-2,8-Diazaspiro[4.5]Decane-8-Carboxylate(WX100928)
• Tert-Butyl 1-(Hydroxymethyl)-3-Oxo-2,8-Diazaspiro[4.5]Decane-8-Carboxylate

• MDL： MFCD22209423
• Inchi： 1S/C14H24N2O4/c1-13(2,3)20-12(19)16-6-4-14(5-7-16)8-11(18)15-10(14)9-17/h10,17H,4-9H2,1-3H3,(H,15,18)
• InChI Key： TUBBTHBVNCACNB-UHFFFAOYSA-N
• SMILES： C1(CO)C2(CCN(C(OC(C)(C)C)=O)CC2)CC(=O)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on Tert-Butyl 1-(Hydroxymethyl)-3-Oxo-2,8-Diazaspiro[4.5]Decane-8-Carboxylate

Comprehensive Overview of Tert-Butyl 1-(Hydroxymethyl)-3-Oxo-2,8-Diazaspiro[4.5]Decane-8-Carboxylate (CAS No. 1357353-90-2)

Tert-Butyl 1-(Hydroxymethyl)-3-Oxo-2,8-Diazaspiro[4.5]Decane-8-Carboxylate (CAS No. 1357353-90-2) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This spirocyclic compound features a unique structural framework, combining a diazaspiro[4.5]decane core with a hydroxymethyl group and a tert-butyl carboxylate moiety. Its molecular complexity and functional versatility make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and enzyme inhibition.

The compound's CAS No. 1357353-90-2 is frequently searched in academic and industrial databases, reflecting its relevance in drug discovery and process chemistry. Researchers are particularly interested in its potential applications as a building block for protease inhibitors and GPCR modulators, aligning with current trends in precision medicine and targeted therapy. Its spirocyclic architecture also contributes to improved metabolic stability, a key consideration in modern pharmacokinetic optimization.

From a synthetic perspective, Tert-Butyl 1-(Hydroxymethyl)-3-Oxo-2,8-Diazaspiro[4.5]Decane-8-Carboxylate exemplifies the growing demand for chiral intermediates in asymmetric synthesis. The compound's hydroxymethyl group offers a handle for further derivatization, enabling the construction of diverse heterocyclic libraries for high-throughput screening. This aligns with the pharmaceutical industry's focus on fragment-based drug design and AI-driven molecular discovery, two of the most searched topics in contemporary chemical literature.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring precise quality control for research applications. The tert-butyl protecting group in its structure is particularly noteworthy, as it facilitates selective deprotection during multi-step syntheses—a feature highly valued in peptide mimetics development. These attributes have positioned CAS No. 1357353-90-2 as a compound of interest in patent filings related to neurodegenerative disease therapeutics.

Environmental and safety profiles of Tert-Butyl 1-(Hydroxymethyl)-3-Oxo-2,8-Diazaspiro[4.5]Decane-8-Carboxylate are carefully documented in compliance with REACH regulations and green chemistry principles. The compound's stability under various storage conditions makes it suitable for global distribution, addressing the pharmaceutical industry's need for reliable chemical suppliers. Recent publications have highlighted its utility in continuous flow chemistry setups, demonstrating compatibility with modern process intensification strategies.

In the context of intellectual property landscapes, this compound appears in several patents covering kinase inhibitor scaffolds and allosteric modulators. Its structural features are frequently discussed in forums focusing on 3D molecular modeling and conformational analysis, reflecting the compound's relevance to structure-activity relationship (SAR) studies. The presence of both hydrogen bond donor and acceptor sites in its architecture makes it particularly interesting for molecular docking simulations.

Market analyses indicate growing demand for Tert-Butyl 1-(Hydroxymethyl)-3-Oxo-2,8-Diazaspiro[4.5]Decane-8-Carboxylate among contract research organizations (CROs) and academic research institutions. The compound's price trends and supply chain dynamics are monitored through specialized chemical economics platforms, with particular attention to its use in combinatorial chemistry applications. These factors contribute to its status as a high-value fine chemical in the research reagent market.

Future research directions for CAS No. 1357353-90-2 may explore its potential in bioconjugation chemistry and prodrug development, areas experiencing rapid growth due to advancements in antibody-drug conjugates (ADCs) and targeted drug delivery systems. The compound's balanced lipophilicity, as evidenced by computational logP predictions, suggests possible utility in overcoming blood-brain barrier penetration challenges—a persistent hurdle in CNS drug development.